ethyl 2-((1,5-dimethyl-1H-pyrazole-3-carbonyl)imino)-3,4-dimethyl-2,3-dihydrothiazole-5-carboxylate

• IUPAC Name: ethyl 2-(1,5-dimethylpyrazole-3-carbonyl)imino-3,4-dimethyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C14H18N4O3S/c1-6-21-13(20)11-9(3)17(4)14(22-11)15-12(19)10-7-8(2)18(5)16-10/h7H,6H2,1-5H3
• InChI Key: MVUMLVLHTPTXDG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(C(=NC(=O)C2=NN(C(=C2)C)C)S1)C)C
• Molecular Formula: C14H18N4O3S
• Molecular Weight: 322.39 g/mol
• CAS No.: 1173470-12-6

Description

Ethyl 2-((1,5-dimethyl-1H-pyrazole-3-carbonyl)imino)-3,4-dimethyl-2,3-dihydrothiazole-5-carboxylate is a useful research compound. Its molecular formula is C14H18N4O3S and its molecular weight is 322.38. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

One of the notable applications of pyrazole derivatives is in the field of corrosion inhibition. For instance, derivatives such as ethyl 5,5′-dimethyl-1′H-1,3′-bipyrazole-3 carboxylate have been studied for their inhibitive effect on the corrosion of steel in hydrochloric acid solution. These studies suggest that pyrazolic derivatives act as cathodic-type inhibitors, highlighting their potential in protecting metallic surfaces against corrosion (Tebbji et al., 2005).

Synthesis of Complex Molecules

Research has also focused on synthesizing complex molecules starting from pyrazole-derived compounds. For example, ethyl-5(3)-methylpyrazole-3(5)-carboxylate can be converted into mono- and multinuclear complexes through tailored hydrogen bond patterns. These complexes have been characterized using spectroscopy and magnetic measurements, illustrating the versatility of pyrazole derivatives in forming structurally diverse compounds (Seubert et al., 2011).

Structural Chemistry and Bioactivity

In structural chemistry, the characterization and synthesis of compounds related to ethyl 2-((1,5-dimethyl-1H-pyrazole-3-carbonyl)imino)-3,4-dimethyl-2,3-dihydrothiazole-5-carboxylate provide insights into their potential bioactivity. For example, the synthesis and crystal structure determination of related compounds have led to discoveries regarding their fungicidal and plant growth regulation activities. This includes studies on ethyl 5-amino-1-[(5′-methyl-1′-t-butyl-4′-pyrazolyl)carbonyl]-3-methylthio-1H-pyrazole-4-carboxylate, showcasing the potential agricultural applications of these chemicals (Minga, 2005).